Cas no 921843-31-4 (N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide)
N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide
- N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]benzamide
- N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
- AKOS024633607
- N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
- F2262-0683
- 921843-31-4
-
- Inchi: 1S/C23H28N2O3/c1-16(2)12-13-25-19-14-18(24-21(26)17-8-6-5-7-9-17)10-11-20(19)28-15-23(3,4)22(25)27/h5-11,14,16H,12-13,15H2,1-4H3,(H,24,26)
- InChI Key: QUCXGFCPWMODAU-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2N(CCC(C)C)C(C(C)(C)C1)=O)NC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 380.20999276g/mol
- Monoisotopic Mass: 380.20999276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 58.6Ų
N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2262-0683-2μmol |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide |
921843-31-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2262-0683-5μmol |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide |
921843-31-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2262-0683-10μmol |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide |
921843-31-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2262-0683-20μmol |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide |
921843-31-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2262-0683-1mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide |
921843-31-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2262-0683-2mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide |
921843-31-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2262-0683-3mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide |
921843-31-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2262-0683-4mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide |
921843-31-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2262-0683-5mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide |
921843-31-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2262-0683-10mg |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide |
921843-31-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide
Recent Advances in the Study of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide (CAS: 921843-31-4)
The compound N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide (CAS: 921843-31-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.
Recent studies have highlighted the unique structural features of this benzoxazepine derivative, which contribute to its selective binding affinity for specific biological targets. The compound's mechanism of action involves modulation of key signaling pathways implicated in various diseases, including cancer and inflammatory disorders. Advanced computational modeling and in vitro assays have been employed to elucidate its interactions at the molecular level.
In terms of synthesis, novel methodologies have been developed to improve the yield and purity of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide. Recent publications describe optimized reaction conditions that minimize side products and enhance scalability, making it a more viable candidate for further preclinical development.
Pharmacological evaluations have demonstrated promising results, particularly in the context of oncology. The compound exhibits potent inhibitory effects on specific kinase targets, with IC50 values in the nanomolar range. Additionally, preliminary in vivo studies suggest favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.
Despite these advancements, challenges remain in fully understanding the compound's off-target effects and long-term safety profile. Ongoing research is focused on addressing these gaps through comprehensive toxicology studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide represents a promising scaffold for drug development. Continued research into its therapeutic potential and optimization of its chemical properties will be critical for its success in the pipeline of novel therapeutics.
921843-31-4 (N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)